Cas no 1806978-31-3 (Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1806978-31-3
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4891199
• Update Time: 2025-05-22

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-2-18-9(16)4-6-3-8(10(13)14)15-11(17)7(6)5-12/h3,10H,2,4-5H2,1H3,(H,15,17)
• InChI Key： JONMHXMYLMQIDB-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C(F)F)=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate

Comprehensive Guide to Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1806978-31-3)

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1806978-31-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a difluoromethyl group, and a hydroxylated pyridine core, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The molecular structure of Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate offers multiple reactive sites, enabling diverse chemical transformations. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the difluoromethyl group enhances the compound's metabolic stability—a critical factor in medicinal chemistry. These properties make it a valuable building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate has surged due to their improved pharmacokinetic profiles. Fluorine incorporation is a trending topic in drug design, as it can enhance binding affinity and reduce off-target effects. This compound’s difluoromethyl group aligns with current research priorities, addressing challenges in drug solubility and bioavailability. Additionally, its pyridine scaffold is a common motif in FDA-approved drugs, further underscoring its relevance.

From a synthetic perspective, Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex heterocyclic systems. Its ethyl ester functionality also facilitates further derivatization, enabling the introduction of carboxylate or amide groups. These features make it a preferred choice for chemists working on fragment-based drug discovery or combinatorial chemistry libraries.

The agrochemical industry has also shown interest in Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate, particularly in the development of next-generation pesticides. Fluorinated pyridines are known for their herbicidal and insecticidal properties, and this compound’s structural attributes could lead to more environmentally friendly crop protection solutions. With growing regulatory pressure on traditional pesticides, researchers are exploring fluorinated alternatives to meet sustainability goals.

For those sourcing Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate, quality and purity are paramount. Reputable suppliers typically provide HPLC or NMR data to verify the compound’s identity, ensuring reproducibility in research applications. Storage recommendations usually include protection from light and moisture, as the bromomethyl group may be sensitive to decomposition under harsh conditions. Proper handling protocols are essential to maintain its stability over time.

In summary, Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1806978-31-3) is a multifaceted compound with broad utility in life sciences and material innovation. Its unique structural features align with cutting-edge trends in fluorination and heterocyclic chemistry, making it a subject of ongoing scientific inquiry. Whether for drug development or agrochemical advancements, this compound continues to inspire new avenues of research.